methyl 2-(1-(3,4-dimethylphenyl)-4-isopropyl-7-oxo-1H-pyrazolo[3,4-d]pyridazin-6(7H)-yl)acetate

• IUPAC Name: methyl 2-[1-(3,4-dimethylphenyl)-7-oxo-4-propan-2-ylpyrazolo[3,4-d]pyridazin-6-yl]acetate
• InChI: InChI=1S/C19H22N4O3/c1-11(2)17-15-9-20-23(14-7-6-12(3)13(4)8-14)18(15)19(25)22(21-17)10-16(24)26-5/h6-9,11H,10H2,1-5H3
• InChI Key: HKGPENDOGKIVHO-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)N2C3=C(C=N2)C(=NN(C3=O)CC(=O)OC)C(C)C)C
• Molecular Formula: C19H22N4O3
• Molecular Weight: 354.4 g/mol

Description

The compound is a complex organic molecule with several functional groups. It contains a pyrazolo[3,4-d]pyridazine core, which is a bicyclic system consisting of a pyrazole ring fused with a pyridazine ring. This core is substituted with a dimethylphenyl group, an isopropyl group, and a methyl ester group.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of the pyrazolo[3,4-d]pyridazine core, along with the attached substituents. The exact three-dimensional structure would depend on the specific spatial arrangement of these groups.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound depend on its molecular structure. For instance, the presence of polar functional groups like the ester could impact its solubility in different solvents.

Scientific Research Applications

Synthesis and Molecular Interactions

Compounds related to methyl 2-(1-(3,4-dimethylphenyl)-4-isopropyl-7-oxo-1H-pyrazolo[3,4-d]pyridazin-6(7H)-yl)acetate have been synthesized and investigated for their molecular docking and in vitro screening capabilities. These efforts aim to discover compounds with potential therapeutic applications by evaluating their binding energies and interactions with target proteins. Such studies have shown moderate to good binding energies, indicating potential for further exploration in drug development (Flefel et al., 2018).

Heterocyclic Synthesis

The utility of related compounds in synthesizing a wide range of heterocyclic derivatives has been documented. These synthetic pathways offer new routes to develop compounds that could be of interest in pharmaceutical research, providing a foundation for the creation of new drugs with specific biological activities (Al-Shiekh et al., 2004).

Antimicrobial and Antioxidant Activities

Newly synthesized compounds within this chemical class have exhibited antimicrobial and antioxidant activities. This discovery is significant for the development of new therapeutic agents, particularly in addressing infections and diseases where oxidative stress plays a crucial role (Flefel et al., 2018).

Drug Efficacy and Safety Evaluations

In silico, in vitro, and cytotoxicity validations are crucial steps in assessing the efficacy and safety of new drugs. Compounds related to this compound have been subjected to these evaluations, determining their potential as COX-2 inhibitors or anti-inflammatory drugs. This highlights the importance of comprehensive testing in drug development processes (Thangarasu et al., 2019).

Future Directions

The future directions for research on this compound would depend on its intended use and how much is currently known about it. Potential directions could include studying its synthesis, properties, and potential applications.